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Compound of Interest

Compound Name: Normeperidine-D4.HCl

Cat. No.: B10779064 Get Quote

Essential Safety and Handling of Normeperidine-
D4.HCl
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Normeperidine-D4.HCl. The following procedures

are designed to ensure the safe handling and disposal of this potent opioid compound in a

laboratory setting.

Hazard Summary
Normeperidine-D4.HCl is a deuterated analog of normeperidine, a metabolite of meperidine,

and is classified as a Schedule II controlled substance in the United States.[1] It is acutely toxic

if swallowed, in contact with skin, or inhaled.[2][3] Exposure can cause damage to the central

nervous system and visual organs.[2][3] Some formulations may be dissolved in methanol,

which is a flammable liquid and is also toxic.[2][3][4]
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Parameter Value Reference

Signal Word Danger [2][3]

Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaledH370: Causes

damage to organs (central

nervous system, visual organs)

[2][3]

DEA Schedule II [1]

Occupational Exposure Limit

(OEL)

No specific OEL has been

established for Normeperidine-

D4.HCl.[5] For solutions in

Methanol, the following applies

to the solvent:

[4]

Methanol PEL (OSHA): 200

ppm (260 mg/m³) - Long-term
[4]

Methanol REL (NIOSH): 250

ppm (325 mg/m³) - Short-term
[4]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is mandatory to minimize exposure risk.

Engineering Controls
All work with Normeperidine-D4.HCl, including weighing, reconstituting, and aliquoting,

must be conducted in a certified chemical fume hood or a ventilated enclosure to minimize

inhalation exposure.[6]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required for all personnel handling this compound.
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PPE Component Specification Rationale

Gloves
Two pairs of powder-free nitrile

gloves.

Prevents dermal absorption.

Double-gloving is

recommended for potent

compounds.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Lab Coat

A disposable, back-closing lab

coat or gown with tight-fitting

cuffs.

Provides a barrier against skin

contact and contamination of

personal clothing.

Respiratory Protection

An N100, R100, or P100

disposable filtering facepiece

respirator, or a higher level of

protection such as a powered

air-purifying respirator (PAPR),

may be required based on a

risk assessment of the specific

procedure.

Protects against inhalation of

aerosolized particles.

Step-by-Step Handling Procedure
Preparation:

Designate a specific area within the fume hood for handling Normeperidine-D4.HCl.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (e.g., vials, pipettes, solvent) and waste containers

within the fume hood before starting.

Donning PPE:

Put on inner nitrile gloves.

Don the lab coat or gown.
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Put on the respirator and eye protection.

Don outer nitrile gloves, ensuring they overlap the cuffs of the lab coat.

Handling the Compound:

Carefully open the container with the compound, avoiding any sudden movements that

could aerosolize the powder.

If weighing the solid, use a dedicated, tared weigh boat within the fume hood.

If reconstituting, slowly add the solvent to the vial containing the compound to minimize

splashing.

Handle all solutions with care, using appropriate pipetting devices. Never use mouth

suction.[8]

Post-Handling:

Securely close the primary container of Normeperidine-D4.HCl.

Decontaminate any non-disposable equipment that came into contact with the compound.

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.[8]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[6][8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and report the incident to your

supervisor and institutional safety office.
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Disposal Plan
The disposal of Normeperidine-D4.HCl and all associated waste must comply with federal

(DEA), state, and local regulations for controlled substances and hazardous chemical waste.

Waste Segregation
Contaminated PPE and Consumables: All disposable items that have come into contact with

Normeperidine-D4.HCl (e.g., gloves, bench paper, pipette tips) must be collected in a

dedicated, clearly labeled hazardous waste container.

Unused Compound/Solutions: Unwanted or expired Normeperidine-D4.HCl must be

disposed of as a controlled substance.

Empty Containers: Empty containers that held the compound should also be treated as

hazardous waste.

DEA Regulations for Disposal
The primary requirement for the disposal of controlled substances is that they be rendered

"non-retrievable."[9][10] This means the substance is permanently altered to an unusable

state and cannot be transformed back into a controlled substance.

Flushing down the drain or mixing with coffee grounds or cat litter is not an acceptable

method of disposal for DEA registrants.[11]

Disposal Procedure
Contact your institution's Environmental Health and Safety (EHS) office. They will provide

specific instructions and the necessary containers for the disposal of controlled substance

waste.

Transfer to a Reverse Distributor: The most common method for disposal is to transfer the

material to a DEA-registered reverse distributor who is authorized to handle and destroy

controlled substances.[2]

Documentation: Meticulous records must be kept of the disposal of Normeperidine-D4.HCl.
This includes completing DEA Form 41 ("Registrants Inventory of Drugs Surrendered") to
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document the destruction of the substance.[2]

The disposal of the deuterated form (D4) does not typically require special procedures beyond

those for the non-deuterated compound; the primary hazards are associated with the opioid

properties of the molecule itself.[12]

Visual Workflow for Safe Handling
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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